4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate
4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate
Brand Name:
Vulcanchem
CAS No.:
681457-46-5
VCID:
VC0149810
InChI:
InChI=1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9?,13-,15-,16+/m1/s1
SMILES:
CC1=C(C(C2C(C1)OC(=O)C2=C)O)C(C)CCCOC(=O)C
Molecular Formula:
C17H24O5
Molecular Weight:
308.374
4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate
CAS No.: 681457-46-5
Reference Standards
VCID: VC0149810
Molecular Formula: C17H24O5
Molecular Weight: 308.374
![4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate - 681457-46-5](/images/no_structure.jpg)
| CAS No. | 681457-46-5 |
|---|---|
| Product Name | 4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate |
| Molecular Formula | C17H24O5 |
| Molecular Weight | 308.374 |
| IUPAC Name | 4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate |
| Standard InChI | InChI=1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9?,13-,15-,16+/m1/s1 |
| Standard InChIKey | QKUFZFLZBUSEHN-MCJOIMHTSA-N |
| SMILES | CC1=C(C(C2C(C1)OC(=O)C2=C)O)C(C)CCCOC(=O)C |
| PubChem Compound | 102004923 |
| Last Modified | Nov 13 2021 |
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